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Compound of Interest

Compound Name: Gentisin

Cat. No.: B1671442 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Gentisin (1,7-dihydroxy-3-methoxy-9H-xanthen-9-one) is a naturally occurring xanthone found

in the roots of Gentiana lutea and other plants.[1] As a member of the polyphenol class,

gentisin has garnered significant interest within the scientific community for its potential

therapeutic applications, including its observed mutagenic activities and its role as an inhibitor

of vascular smooth muscle cell proliferation. This technical guide provides a comprehensive

overview of the chemical properties of gentisin, offering detailed data, experimental

methodologies, and visualizations of relevant biological pathways to support further research

and drug development endeavors.

Chemical and Physical Properties
A summary of the key chemical and physical properties of gentisin is presented below. These

properties are fundamental to understanding its behavior in chemical and biological systems.
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Property Value Source(s)

Molecular Formula C₁₄H₁₀O₅ [1]

Molecular Weight 258.23 g/mol [1]

IUPAC Name
1,7-dihydroxy-3-

methoxyxanthen-9-one
[1]

Synonyms Gentianin, Gentianic acid [1]

CAS Number 437-50-3 [1]

Physical Description Solid [1]

Melting Point 273 - 275 °C [1]

Solubility
0.3 mg/mL in water at 16 °C;

Soluble in DMSO
[1]

pKa (Predicted) 6.81 ± 0.20

Spectral Properties
Spectroscopic data is crucial for the identification and characterization of gentisin.

UV-Visible Spectroscopy
In methanol, gentisin exhibits characteristic absorption maxima (λmax) at 235, 260, 315, and

375 nm.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Detailed ¹H and ¹³C NMR spectral data for gentisin are not readily available in the public

domain. Researchers seeking to characterize this compound would need to perform NMR

analysis.

Mass Spectrometry
Electrospray ionization mass spectrometry (ESI-MS) data for gentisin shows a precursor ion

([M-H]⁻) with an m/z of 257.0455.[1]
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Experimental Protocols
Detailed experimental protocols for determining the key chemical properties of gentisin are

provided below. These are generalized methods that can be adapted for xanthones and related

polyphenolic compounds.

Determination of Melting Point
Principle: The melting point of a solid is the temperature at which it changes state from solid to

liquid. For a pure crystalline solid, this occurs at a sharp, well-defined temperature.

Apparatus:

Capillary melting point apparatus

Sealed capillary tubes

Thermometer

Mortar and pestle

Procedure:

Sample Preparation: A small amount of dry gentisin is finely ground using a mortar and

pestle.

Capillary Loading: The powdered sample is packed into a capillary tube to a height of 2-3

mm.

Measurement: The capillary tube is placed in the heating block of the melting point

apparatus.

The sample is heated at a steady rate (e.g., 1-2 °C per minute) near the expected melting

point.

The temperature range from the first appearance of liquid to the complete liquefaction of the

sample is recorded as the melting point.
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Determination of Solubility
Principle: Solubility is the maximum amount of a solute that can dissolve in a known amount of

solvent at a specific temperature.

Apparatus:

Analytical balance

Vials with screw caps

Constant temperature shaker or water bath

Centrifuge

UV-Vis spectrophotometer or HPLC system

Procedure:

Sample Preparation: An excess amount of gentisin is added to a known volume of the

solvent (e.g., water, DMSO) in a vial.

Equilibration: The vials are sealed and placed in a constant temperature shaker or water

bath and agitated for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.

Phase Separation: The suspension is centrifuged to separate the undissolved solid from the

saturated solution.

Quantification: An aliquot of the clear supernatant is carefully removed, diluted appropriately,

and the concentration of gentisin is determined using a validated analytical method such as

UV-Vis spectrophotometry or HPLC with a calibration curve.

UV-Visible Spectrophotometry
Principle: This technique measures the absorption of ultraviolet and visible light by a substance

in solution. The absorbance is directly proportional to the concentration of the substance.

Apparatus:
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UV-Vis spectrophotometer

Quartz cuvettes

Volumetric flasks and pipettes

Procedure:

Solvent Selection: A suitable solvent in which gentisin is soluble and that does not absorb in

the wavelength range of interest (e.g., methanol) is chosen.

Standard Solutions: A series of standard solutions of gentisin of known concentrations are

prepared.

Spectral Scan: The UV-Vis spectrum of a gentisin solution is recorded over a specific

wavelength range (e.g., 200-500 nm) to determine the wavelength(s) of maximum

absorbance (λmax).

Calibration Curve: The absorbance of each standard solution is measured at a selected

λmax. A calibration curve of absorbance versus concentration is plotted.

Sample Analysis: The absorbance of the sample solution of unknown concentration is

measured at the same λmax, and its concentration is determined from the calibration curve.

Biological Activity and Signaling Pathways
Gentisin exhibits several biological activities, including the inhibition of vascular smooth

muscle cell (VSMC) proliferation and antioxidant effects. The following diagrams illustrate the

putative signaling pathways involved, based on studies of related compounds.

Putative Signaling Pathway for Inhibition of VSMC
Proliferation
Gentisin is known to inhibit the proliferation of vascular smooth muscle cells. While the precise

mechanism for gentisin is still under investigation, a plausible pathway, based on the actions

of similar flavonoids, involves the modulation of the MAPK/ERK signaling cascade.
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Caption: Putative inhibition of the MAPK/ERK signaling pathway by gentisin in VSMCs.

Antioxidant Mechanism of Action
As a polyphenol, gentisin is expected to possess antioxidant properties. The proposed

mechanism, based on the behavior of the related gentisic acid, involves the scavenging of

reactive oxygen species (ROS).
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Caption: Proposed free radical scavenging mechanism of gentisin.

Conclusion
This technical guide provides a foundational understanding of the chemical properties of

gentisin. The tabulated data offers a quick reference for its physical and spectral

characteristics, while the detailed experimental protocols serve as a practical guide for

researchers. The visualized signaling pathways, based on current understanding of related

compounds, provide a conceptual framework for its biological activities. Further research is

warranted to fully elucidate the specific NMR spectral characteristics, experimentally determine

the pKa, and confirm the precise molecular mechanisms underlying its biological effects. This

information will be invaluable for the continued exploration of gentisin as a potential

therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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